1-[(2-chloro-4-fluorophenoxy)acetyl]-4-phenylpiperazine

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C18H18ClFN2O2/c19-16-12-14(20)6-7-17(16)24-13-18(23)22-10-8-21(9-11-22)15-4-2-1-3-5-15/h1-7,12H,8-11,13H2
• InChI Key: RIXMRVHGMDKOJJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)COC3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H18ClFN2O2
• Molecular Weight: 348.8 g/mol

Description

1-[(2-chloro-4-fluorophenoxy)acetyl]-4-phenylpiperazine, commonly known as CFPP, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CFPP belongs to the class of piperazine derivatives and has been studied for its pharmacological properties. The purpose of

Mechanism of Action

CFPP acts as a partial agonist at serotonin and dopamine receptors, which results in the modulation of neurotransmitter release and the regulation of mood, anxiety, and psychosis. CFPP also acts as an antagonist at the α2-adrenergic receptor, which may contribute to its anxiolytic effects.
Biochemical and Physiological Effects:
CFPP has been shown to increase serotonin and dopamine levels in the brain, which may contribute to its antidepressant and antipsychotic effects. CFPP has also been shown to modulate the release of glutamate and GABA, which are involved in the regulation of anxiety and psychosis. CFPP has been shown to have a low toxicity profile and is generally well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

CFPP has several advantages for lab experiments, including its high affinity for serotonin and dopamine receptors, its anxiolytic and antipsychotic effects, and its low toxicity profile. However, CFPP also has several limitations, including its partial agonist activity, which may limit its efficacy as a therapeutic agent, and its limited bioavailability, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of CFPP, including the development of more potent and selective derivatives, the investigation of its potential use in the treatment of drug addiction and neurodegenerative disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further research is needed to determine the safety and efficacy of CFPP in clinical settings.

Scientific Research Applications

CFPP has been studied for its potential therapeutic applications, including its use as an antidepressant, anxiolytic, and antipsychotic agent. Studies have shown that CFPP has a high affinity for serotonin and dopamine receptors, which are involved in the regulation of mood, anxiety, and psychosis. CFPP has also been studied for its potential use in the treatment of drug addiction and as a neuroprotective agent.